![molecular formula C16H20ClNO5 B5124283 diethyl (acetylamino)(2-chlorobenzyl)malonate CAS No. 5440-50-6](/img/structure/B5124283.png)
diethyl (acetylamino)(2-chlorobenzyl)malonate
Overview
Description
Diethyl (acetylamino)(2-chlorobenzyl)malonate, also known as DACBM, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.
Scientific Research Applications
Diethyl (acetylamino)(2-chlorobenzyl)malonate has shown potential in various scientific research applications, including as a building block for the synthesis of biologically active molecules, such as antitumor and anti-inflammatory agents. It has also been used in the development of molecular probes for imaging and sensing applications, as well as in the synthesis of functional materials.
Mechanism of Action
The mechanism of action of diethyl (acetylamino)(2-chlorobenzyl)malonate is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes, such as DNA replication and protein synthesis. It has also been shown to interact with certain receptors in the body, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects
Studies have shown that this compound can have a range of biochemical and physiological effects, including anti-inflammatory and antitumor activity. It has also been shown to have an impact on the central nervous system, leading to changes in behavior and cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using diethyl (acetylamino)(2-chlorobenzyl)malonate in lab experiments is its versatility, as it can be used in a range of applications across various fields. However, its limitations include its potential toxicity and the need for careful handling and storage.
Future Directions
There are several future directions for research involving diethyl (acetylamino)(2-chlorobenzyl)malonate, including the development of new synthetic methods for its production, the exploration of its potential applications in drug discovery and materials science, and the investigation of its mechanism of action and physiological effects in greater detail.
Conclusion
In conclusion, this compound is a versatile chemical compound with potential applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.
Synthesis Methods
Diethyl (acetylamino)(2-chlorobenzyl)malonate can be synthesized through a multistep process involving the reaction of ethyl acetoacetate with 2-chlorobenzylamine, followed by acetylation and malonylation. The resulting compound is then purified through recrystallization to obtain pure this compound.
properties
IUPAC Name |
diethyl 2-acetamido-2-[(2-chlorophenyl)methyl]propanedioate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClNO5/c1-4-22-14(20)16(18-11(3)19,15(21)23-5-2)10-12-8-6-7-9-13(12)17/h6-9H,4-5,10H2,1-3H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJRRZECETOECSA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CC=CC=C1Cl)(C(=O)OCC)NC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClNO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60281116 | |
Record name | STK387033 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60281116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.78 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5440-50-6 | |
Record name | NSC20175 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=20175 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | STK387033 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60281116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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